2-(4-Methyl-piperidin-1-YL)-2-phenyl-ethylamine

• IUPAC Name: 2-(4-methylpiperidin-1-yl)-2-phenylethanamine
• InChI: InChI=1S/C14H22N2/c1-12-7-9-16(10-8-12)14(11-15)13-5-3-2-4-6-13/h2-6,12,14H,7-11,15H2,1H3
• InChI Key: XQTFEFRXFNJBQW-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(CN)C2=CC=CC=C2
• Molecular Formula: C14H22N2
• Molecular Weight: 218.34 g/mol

Description

2-(4-Methyl-piperidin-1-YL)-2-phenyl-ethylamine, commonly referred to as 4-Methyl-2-phenyl-piperidine, is an organic compound that belongs to the class of piperidines. It is a colorless liquid with a characteristic odor and is used in the synthesis of a wide range of compounds. It has a broad range of applications in research and industry. It has been used in the synthesis of drugs, pesticides, and other compounds. It is also used as a precursor in the synthesis of various compounds, including pharmaceuticals, agrochemicals, and dyes.

Scientific Research Applications

Modulatory Effects in Plant Development and Ripening Processes

Polyamines, similar in structure to 2-(4-Methyl-piperidin-1-YL)-2-phenyl-ethylamine, play a crucial role in the growth and development of plants, particularly in fruits. They regulate development, ripening, and senescence processes by affecting ethylene production and quality attributes, thereby extending the shelf life of fruits. Research suggests that polyamines, by reducing respiration rates and ethylene release, enhance firmness and overall fruit quality. Biotechnological approaches have explored the enhancement of polyamine biosynthesis in fruits to improve shelf life and quality, highlighting the environmental and biodegradable nature of these compounds (Sharma et al., 2017).

Role in Enhancing Postharvest Quality of Fruits and Vegetables

1-Methylcyclopropene (1-MCP), a compound with structural similarities to 2-(4-Methyl-piperidin-1-YL)-2-phenyl-ethylamine, has been widely researched for its potential to maintain the postharvest quality of fruits and vegetables. 1-MCP works by inhibiting ethylene perception, thereby slowing down the ripening and senescence processes in various fruits and vegetables. Its application has shown promise in extending the shelf life and preserving the quality of produce, making it a valuable tool in the postharvest management of agricultural goods (Watkins, 2006).

Safety and Hazards

Safety data sheets for related compounds suggest that they should be handled with care. They can be harmful if swallowed and cause serious eye irritation.

Mechanism of Action

Target of Action

Similar compounds have been found to interact with the macrophage colony-stimulating factor 1 receptor . This receptor plays a crucial role in the regulation of survival, proliferation, and differentiation of hematopoietic progenitor cells .

Mode of Action

Based on its structural similarity to other compounds, it may interact with its target receptor, leading to changes in the receptor’s activity .

Biochemical Pathways

Given its potential interaction with the macrophage colony-stimulating factor 1 receptor, it may influence pathways related to hematopoietic progenitor cell regulation .

Result of Action

Based on its potential interaction with the macrophage colony-stimulating factor 1 receptor, it may influence the survival, proliferation, and differentiation of hematopoietic progenitor cells .